molecular formula C7H5BF6N2O B8550555 4-Difluoromethoxy-benzenediazonium tetrafluoroborate

4-Difluoromethoxy-benzenediazonium tetrafluoroborate

Cat. No.: B8550555
M. Wt: 257.93 g/mol
InChI Key: OFXNHFCCZGMNQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Difluoromethoxy-benzenediazonium tetrafluoroborate is a useful research compound. Its molecular formula is C7H5BF6N2O and its molecular weight is 257.93 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5BF6N2O

Molecular Weight

257.93 g/mol

IUPAC Name

4-(difluoromethoxy)benzenediazonium;tetrafluoroborate

InChI

InChI=1S/C7H5F2N2O.BF4/c8-7(9)12-6-3-1-5(11-10)2-4-6;2-1(3,4)5/h1-4,7H;/q+1;-1

InChI Key

OFXNHFCCZGMNQE-UHFFFAOYSA-N

Canonical SMILES

[B-](F)(F)(F)F.C1=CC(=CC=C1[N+]#N)OC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(Difluoromethoxy)aniline (796 mg, 5 mmol) was dissolved in tetrafluoroboric acid (2.38 g, 1.7 ml, 13.0 mmol) and water (2 ml). After cooling to 0° C., a solution of sodium nitrite (345 mg, 5.0 mmol) in water (0.75 ml) was slowly added. The mixture was stirred for 30 min and the thick precipitate was collected by filtration and washed with diethylether (about 3 ml). The light red solid was dissolved in 1.5 ml of acetone and 5 ml of diethylether was added. After stirring for 15 min with cooling, the white solid was filtered, washed with diethylether and dried at HV for 15 min to yield 4-difluoromethoxy-benzenediazonium tetrafluoroborate.
Quantity
796 mg
Type
reactant
Reaction Step One
Quantity
1.7 mL
Type
reactant
Reaction Step One
Quantity
345 mg
Type
reactant
Reaction Step Two
Name
Quantity
0.75 mL
Type
solvent
Reaction Step Two
Name
Quantity
2 mL
Type
solvent
Reaction Step Three

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